Cas no 59483-79-3 (4-[2-(4-methylphenyl)-2-oxoethyl]benzonitrile)

• Product Name: 4-[2-(4-methylphenyl)-2-oxoethyl]benzonitrile
• CAS No: 59483-79-3
• MF: C₁₆H₁₃NO
• MW: 235.280524015427
• CID: 950211
• PubChem ID: 266071
• Update Time: 2025-04-19

4-[2-(4-methylphenyl)-2-oxoethyl]benzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-[2-(4-methylphenyl)-2-oxoethyl]benzonitrile
• SureCN3191098; 2-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-4-methylphenylamine; 4-Methyl-2-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-phenylamine; AGN-PC-01LR07; 4-methyl-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzenamine; 2-Amino-5-methylbenzeneboronic acid, pinacol ester; 2-Amino-5-methylphenyboronic acid pinacol ester; 2-amino-5-methylphenylboronic acid pinacolate ester; 2-(4-cyanophenyl)-1-(4-methylphenyl)ethanone;
• NSC-103100
• DS-014740
• DTXSID90974887
• 59483-79-3
• NSC103100
• 4-[2-(4-methylphenyl)-2-oxo-ethyl]benzonitrile

• Inchi： 1S/C16H13NO/c1-12-2-8-15(9-3-12)16(18)10-13-4-6-14(11-17)7-5-13/h2-9H,10H2,1H3
• InChI Key： MRMKOYATSATGJS-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(C)=CC=1)CC1C=CC(C#N)=CC=1

Computed Properties

• Exact Mass: 235.09979
• Monoisotopic Mass: 235.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 40.9Ų

Experimental Properties

• PSA: 40.86
• LogP: 3.29208

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes Stilbenes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes